Cas no 2229092-90-2 ((4-methylpyridin-2-yl)methanesulfonyl chloride)

• Product Name: (4-methylpyridin-2-yl)methanesulfonyl chloride
• CAS No: 2229092-90-2
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 6111197
• PubChem ID: 165884958
• Update Time: 2025-10-29

(4-methylpyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-methylpyridin-2-yl)methanesulfonyl chloride
• 4-Methyl-2-pyridinemethanesulfonyl chloride (ACI)
• 2229092-90-2
• EN300-1989459

• Inchi： 1S/C7H8ClNO2S/c1-6-2-3-9-7(4-6)5-12(8,10)11/h2-4H,5H2,1H3
• InChI Key： LXOCLWGKIWUFKC-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Additional information on (4-methylpyridin-2-yl)methanesulfonyl chloride

Professional Introduction to (4-methylpyridin-2-yl)methanesulfonyl chloride (CAS No. 2229092-90-2)

(4-methylpyridin-2-yl)methanesulfonyl chloride, with the CAS number 2229092-90-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a pyridine ring substituted with a methyl group at the 4-position and a methanesulfonyl chloride moiety at the 2-position, make it a versatile building block for drug discovery efforts.

The< strong>methanesulfonyl chloride functional group is well-known for its reactivity in forming sulfonamides, which are prevalent in many pharmaceuticals due to their biological activity. The presence of this group in (4-methylpyridin-2-yl)methanesulfonyl chloride enhances its utility in constructing complex molecular architectures. Recent studies have highlighted its role in developing novel therapeutic agents that modulate neurotransmitter pathways, offering potential treatments for conditions such as epilepsy and chronic pain.

In the realm of medicinal chemistry, the< strong>pyridine scaffold is highly valued for its ability to interact with biological targets such as enzymes and receptors. The substitution pattern in (4-methylpyridin-2-yl)methanesulfonyl chloride fine-tunes its pharmacokinetic properties, improving solubility and metabolic stability. This makes it an attractive candidate for further derivatization to create lead compounds with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled the rapid screening of derivatives of (4-methylpyridin-2-yl)methanesulfonyl chloride, accelerating the drug discovery process. Molecular modeling studies suggest that modifications to the< strong>methylpyridin-2-yl moiety can significantly alter binding affinities to target proteins. For instance, computational analyses have identified promising analogs that exhibit improved binding to voltage-gated sodium channels, which are implicated in neurodegenerative diseases.

The synthesis of (4-methylpyridin-2-yl)methanesulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methanesulfonyl chloride group is typically achieved through chlorosulfonation followed by methylation. Optimizing these synthetic routes is essential for ensuring high yields and purity, which are critical for pharmaceutical applications.

One of the most compelling applications of (4-methylpyridin-2-yl)methanesulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that disrupt aberrant signaling networks without affecting normal cellular processes.

Emerging research also explores the use of (4-methylpyridin-2-yl)methanesulfonyl chloride in designing antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and cell wall components, leading to potent antibacterial activity. Preliminary studies have shown promising results against multidrug-resistant strains, highlighting its potential as a novel therapeutic option.

The< strong>CAS number 2229092-90-2 provides a unique identifier for this compound, facilitating its tracking in scientific literature and industrial applications. This standardized nomenclature ensures clarity and consistency across different research groups and commercial entities involved in pharmaceutical development.

In conclusion, (4-methylpyridin-2-yl)methanesulfonyl chloride is a versatile intermediate with significant potential in drug discovery and development. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.